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Compound of Interest

Compound Name: Acetylvirolin

Cat. No.: B13405669 Get Quote

Despite a comprehensive search of scientific literature and chemical databases,

"Acetylvirolin" does not appear to be a recognized compound with a known mechanism of

action. In-depth analysis of available resources reveals no data on its biological activity,

signaling pathways, or experimental protocols associated with its study.

One isolated reference lists "Acetylvirolin" alongside other chemical compounds, providing a

CAS number (916264-22-7), molecular formula (C23H28O6), and molecular weight (400.47)[1]

[2]. However, this source offers no further details regarding its origin, synthesis, or biological

function. This lack of information prevents any scientific discussion of its mechanism of action.

It is possible that "Acetylvirolin" is a novel or proprietary compound not yet described in

publicly available literature, a misnomer, or a typographical error. For instance, research exists

on "Acetylpuerarin," a different compound that has demonstrated anti-inflammatory properties

by inhibiting the production of arachidonic acid metabolites in astrocytes[3]. This is achieved

through the downregulation of group V secretory phospholipase A2 and the phosphorylation of

ERK1/2, cPLA2α, and NF-κB[3]. However, it is crucial to emphasize that Acetylpuerarin is a

distinct chemical entity from the requested "Acetylvirolin."

Without any scientific data on Acetylvirolin's biological effects, it is impossible to fulfill the

request for an in-depth technical guide, including data tables, experimental protocols, and

signaling pathway diagrams. The generation of such content would be entirely speculative and

without a factual basis.
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Researchers, scientists, and drug development professionals seeking information on antiviral

or anti-inflammatory mechanisms of action are encouraged to investigate established

compounds with well-documented biological activities. Should a corrected name or further

identifying information for "Acetylvirolin" become available, a detailed analysis could be

pursued.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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